Cas no 1361647-68-8 (3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361647-68-8
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4966614
• Update Time: 2025-05-23

3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-6-4-9(15)12(17-5-6)10-7(13)2-3-8(14)11(10)16/h2-5H,1H3
• InChI Key： SNPISXLRFMFBIZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC(=CN=1)OC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.0
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine

Introduction to 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361647-68-8)

3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine, identified by its CAS number 1361647-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple substituents, including chloro and methoxy groups, as well as a trichlorophenyl moiety, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine makes it a versatile intermediate in synthetic chemistry. The combination of electron-withdrawing chloro groups and electron-donating methoxy group creates a delicate balance in the molecule’s reactivity, which is exploited in various synthetic pathways. Specifically, the trichlorophenyl ring enhances lipophilicity and can influence metabolic stability, making it a valuable component in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Researchers have been particularly keen on understanding how structural modifications can modulate biological activity. The compound 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine has been investigated for its potential role in various therapeutic applications. For instance, its scaffold is reminiscent of molecules that exhibit kinase inhibition properties, which are crucial in oncology and inflammatory diseases.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmacophores. The chloro and methoxy substituents provide reactive sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. Moreover, the trichlorophenyl group contributes to hydrophobic interactions with biological membranes, which can enhance drug absorption and distribution.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular docking studies have been employed to screen 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine against various protein targets. These studies suggest that it may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. The compound’s ability to modulate these pathways could open new avenues for therapeutic intervention.

The synthesis of 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization. The introduction of chloro groups typically requires electrophilic aromatic substitution reactions, while the methoxy group is often incorporated via nucleophilic aromatic substitution or direct methylation techniques. The trichlorophenyl ring is typically prepared through halogenation reactions on a pre-formed biphenyl core.

In terms of analytical characterization, 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine exhibits distinct spectral properties that aid in its identification and quantification. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic chemical shifts corresponding to the different functional groups present in the molecule. Mass spectrometry (MS) provides confirmation of the molecular weight and fragmentation patterns consistent with its structure.

The pharmacokinetic profile of this compound is another area of active investigation. Studies suggest that its lipophilicity and solubility profile may influence its absorption and excretion rates. Additionally, the presence of multiple halogen atoms could affect its metabolic stability through interactions with cytochrome P450 enzymes.

Future research directions may focus on developing analogs of 3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine with enhanced bioavailability or improved selectivity for specific biological targets. By leveraging structure-activity relationship (SAR) studies, researchers can systematically modify key substituents to optimize therapeutic efficacy while minimizing side effects.

In conclusion,3-Chloro-5-methoxy-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361647-68-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve，this compound is poised to play a significant role in future drug discovery efforts.